Cas no 84411-99-4 (octahydro-4,7-methano-1h-indenyl acetate)

octahydro-4,7-methano-1h-indenyl acetate structure
84411-99-4 structure
Product name:octahydro-4,7-methano-1h-indenyl acetate
CAS No:84411-99-4
MF:C12H18O2
MW:194.27012
CID:888587
PubChem ID:44147412

octahydro-4,7-methano-1h-indenyl acetate Chemical and Physical Properties

Names and Identifiers

    • octahydro-4,7-methano-1h-indenyl acetate
    • DTXSID201004679
    • Octahydro-1H-4,7-methanoinden-1-yl acetate
    • EINECS 282-760-5
    • NS00062158
    • 84411-99-4
    • Inchi: InChI=1S/C12H18O2/c1-7(13)14-11-5-4-10-8-2-3-9(6-8)12(10)11/h8-12H,2-6H2,1H3
    • InChI Key: ZDOPVTMGWXOTQX-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1CCC2C1C3CCC2C3

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 2.9

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